Cas no 2229660-87-9 (3-2-(dimethylamino)-1,3-thiazol-5-ylprop-2-enal)

• Product Name: 3-2-(dimethylamino)-1,3-thiazol-5-ylprop-2-enal
• CAS No: 2229660-87-9
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 6259584
• PubChem ID: 165611124
• Update Time: 2025-05-20

3-2-(dimethylamino)-1,3-thiazol-5-ylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-1,3-thiazol-5-ylprop-2-enal
• EN300-1755235
• 2229660-87-9
• 3-[2-(dimethylamino)-1,3-thiazol-5-yl]prop-2-enal

• Inchi： 1S/C8H10N2OS/c1-10(2)8-9-6-7(12-8)4-3-5-11/h3-6H,1-2H3/b4-3+
• InChI Key： UDSBYZVKPVHVCG-ONEGZZNKSA-N
• SMILES： S1C(/C=C/C=O)=CN=C1N(C)C

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-2-(dimethylamino)-1,3-thiazol-5-ylprop-2-enal

Introduction to Compound CAS No. 2229660-87-9: 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal

3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal, identified by the CAS number 2229660-87-9, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular formula of 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal is C₁₀H₁₃N₃OS, and it has a molecular weight of approximately 215.3 g/mol. The compound features a conjugated system with a double bond in the propenyl group and a dimethylamino substituent on the thiazole ring. These structural characteristics contribute to its reactivity and potential for forming stable complexes with various biological targets.

In the realm of medicinal chemistry, 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the antiproliferative effects of 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal on human cancer cell lines. The results demonstrated that the compound effectively inhibited cell growth and induced apoptosis in several cancer types, including breast cancer and colorectal cancer. The mechanism of action was attributed to its ability to disrupt microtubule dynamics and interfere with cell cycle progression.

Beyond its anticancer properties, 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Pharmacology (2020) evaluated the compound's effects on inflammatory markers in vitro and in vivo. The findings indicated that it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for preparing 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal involves several well-established organic reactions. Typically, the synthesis begins with the formation of a thiazole ring through a cyclization reaction between a thiourea derivative and an α-halo ketone. Subsequent steps include the introduction of the dimethylamino group via N-methylation and the formation of the propenyl moiety through a Wittig reaction or similar methodology. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of safety and toxicity, preliminary studies have indicated that 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal exhibits low cytotoxicity towards normal cells at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials. Researchers are also exploring strategies to enhance its bioavailability and pharmacokinetic properties through prodrug design or formulation optimization.

The future prospects for 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal are promising. Ongoing research aims to elucidate its detailed mechanism of action at the molecular level and identify potential synergistic combinations with existing drugs to improve therapeutic outcomes. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for preclinical and clinical testing.

In conclusion, CAS No. 2229660-87-9: 3-(2-(Dimethylamino)-1,3-thiazol-5-yl)prop-2-enal represents an exciting candidate for further investigation in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable lead compound for developing novel therapeutic agents targeting cancer and inflammatory diseases. As research continues to advance our understanding of this compound's properties and applications, it holds significant potential to contribute to future medical breakthroughs.